
Technical Guide: D-Methionyl-D-methionine (D-
{Met-Met})

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-{Met-Met}

Cat. No.: B3298246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding the dipeptide D-Methionyl-D-

methionine, herein referred to as D-{Met-Met}.

Core Chemical Data
D-{Met-Met} is the dipeptide composed of two D-methionine residues. The molecular formula

and CAS (Chemical Abstracts Service) registry number are essential identifiers for this

compound in research and development.

Identifier Value Source

Chemical Name D-Methionyl-D-methionine N/A

Synonyms H-D-Met-D-Met-OH [1]

CAS Number 89680-20-6 [1][2]

Molecular Formula C10H20N2O3S2 [1]

Molecular Weight 280.41 g/mol [1]

Note: The CAS number 52715-93-2 is associated with Methionylmethionine without specified

stereochemistry or as a mixture of stereoisomers (DL-methionyl-DL-methionine) and should not

be used to specifically identify D-{Met-Met}[3].
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Experimental Protocols and Signaling Pathways
Currently, detailed experimental protocols and established signaling pathways specifically

involving D-Methionyl-D-methionine are not readily available in the public domain based on the

conducted literature search. Further investigation into specialized databases and research

publications may be required to uncover specific applications or biological activities.

Visualized Relationships
To aid in conceptualization, the following diagrams illustrate the fundamental molecular

relationship and a generalized workflow for its investigation.
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Caption: Molecular structure relationship of D-{Met-Met}.
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General Investigative Workflow for D-{Met-Met}
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Caption: A generalized workflow for the investigation of D-{Met-Met}.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3298246?utm_src=pdf-body-img
https://www.benchchem.com/product/b3298246?utm_src=pdf-body
https://www.benchchem.com/product/b3298246?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3298246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. Methionylmethionine | C10H20N2O3S2 | CID 104294 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: D-Methionyl-D-methionine (D-{Met-
Met})]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3298246#d-met-met-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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